Cas no 52989-39-6 (6-fluoro-1H-Indole-3-propanol)

6-fluoro-1H-Indole-3-propanol structure
6-fluoro-1H-Indole-3-propanol structure
Product Name:6-fluoro-1H-Indole-3-propanol
CAS No:52989-39-6
MF:C11H12FNO
MW:193.217486381531
CID:358300
PubChem ID:11521233
Update Time:2025-04-19

6-fluoro-1H-Indole-3-propanol Chemical and Physical Properties

Names and Identifiers

    • 6-fluoro-1H-Indole-3-propanol
    • 1H-Indole-3-propanol, 6-fluoro-
    • 3-(6-fluoro-1H-indol-3-yl)propan-1-ol
    • 6-fluoro-3-(3-hydroxypropyl)indole
    • 52989-39-6
    • PDUWRTFFMJWSBF-UHFFFAOYSA-N
    • DTXSID30467960
    • AKOS006310043
    • SCHEMBL5636918
    • Inchi: 1S/C11H12FNO/c12-9-3-4-10-8(2-1-5-14)7-13-11(10)6-9/h3-4,6-7,13-14H,1-2,5H2
    • InChI Key: PDUWRTFFMJWSBF-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC=C2CCCO

Computed Properties

  • Exact Mass: 193.09036
  • Monoisotopic Mass: 193.090292168g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 36Ų

Experimental Properties

  • PSA: 36.02
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